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Compound of Interest

Compound Name: Hawkinsin

Cat. No.: B1218168 Get Quote

Researchers and scientists handling Hodgkinsine, a potent trimer alkaloid, must adhere to

stringent disposal protocols to ensure personnel safety and environmental protection.[1] Due to

its pharmacological activity as a mu-opioid receptor agonist and an NMDA receptor antagonist,

Hodgkinsine is treated as a hazardous chemical waste product, necessitating careful

management from initial handling to final disposal.[1]

Key Chemical and Physical Properties
A summary of essential quantitative data for Hodgkinsine is presented below for easy

reference.

Property Value

Molecular Formula C₃₃H₃₈N₆

Molar Mass 518.709 g/mol

IUPAC Name

(3aR,8bR)-5,8b-bis[(3aR,8bR)-3-methyl-

1,2,3a,4-tetrahydropyrrolo[2,3-b]indol-8b-yl]-3-

methyl-1,2,3a,4-tetrahydropyrrolo[2,3-b]indole

CAS Number 18210-71-4
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The recommended disposal procedures are based on established best practices for managing

pharmacologically active and hazardous chemical waste.[1] Currently, specific experimental

protocols for the chemical neutralization of Hodgkinsine for disposal purposes are not readily

available in scientific literature.[1] Therefore, the standard and required method for final

disposal is high-temperature incineration by a licensed waste management facility to ensure

the complete destruction of the compound.[1]

Step-by-Step Disposal Workflow
The following diagram illustrates the procedural flow for the safe disposal of Hodgkinsine

waste.
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Waste Segregation

Waste Collection

Labeling

Interim Storage

Decontamination

Final Disposal

Pure Hodgkinsine & Solutions

Collect in a dedicated, leak-proof, labeled container

Contaminated Materials (Gloves, Pipette Tips, etc.)

Collect in a separate, sealed, labeled plastic bag or container

Label with 'Hazardous Waste', 'Hodgkinsine', and hazard pictograms

Store in a designated, well-ventilated, and secure chemical waste area

Arrange for collection by Environmental Health and Safety (EHS) or a certified hazardous waste contractor

Rinse glassware with a suitable solvent (e.g., ethanol, acetone)

Collect rinsate in the designated Hodgkinsine waste container Wash labware with soap and water after solvent rinse

High-Temperature Incineration (Recommended Method)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Hodgkinsine waste.
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Detailed Disposal Procedures:
1. Waste Segregation and Collection:

Pure Hodgkinsine and Solutions: All waste containing Hodgkinsine, including the pure

compound, stock solutions, and experimental dilutions, must be collected in a dedicated,

leak-proof, and clearly labeled waste container.[1]

Contaminated Materials: Any materials that have come into contact with Hodgkinsine, such

as pipette tips, gloves, weighing papers, and contaminated wipes, are to be collected in a

separate, sealed plastic bag or container.[1]

2. Labeling:

Both liquid and solid waste containers must be clearly labeled with "Hazardous Waste," the

full chemical name "Hodgkinsine," and the appropriate hazard pictograms.[1]

3. Storage of Chemical Waste:

Sealed waste containers should be stored in a designated, well-ventilated, and secure area

specifically for chemical waste.[1] Ensure this storage area is kept away from incompatible

materials.[1]

4. Decontamination of Laboratory Equipment:

Initial Rinse: Thoroughly rinse any glassware or equipment that has been in contact with

Hodgkinsine with a suitable solvent, such as ethanol or acetone.[1] This rinsate must be

collected in the designated Hodgkinsine chemical waste container.[1]

Secondary Wash: Following the initial solvent rinse, the labware should be washed with soap

and water.[1]

5. Final Disposal:

Coordinate the collection and disposal of the segregated Hodgkinsine waste through your

institution's Environmental Health and Safety (EHS) office or a certified hazardous waste

disposal contractor.[1]
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The recommended method for the final destruction of Hodgkinsine is high-temperature

incineration.[1]

Crucially, do not dispose of Hodgkinsine down the drain or in regular solid waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

